6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H12FN5O/c1-7(2)17-11(14-6-15-17)16-10(18)8-3-4-9(12)13-5-8/h3-7H,1-2H3,(H,14,15,16,18)
• InChI Key: BPYSSHNFLXJUBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NC=N1)NC(=O)C2=CN=C(C=C2)F
• Molecular Formula: C11H12FN5O
• Molecular Weight: 249.24 g/mol

Description

6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have biochemical and physiological effects. In

Scientific Research Applications

6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide has potential applications in scientific research. One study reported that this compound can be used as a fluorescent probe for the detection of reactive oxygen species in cells. Another study showed that this compound can inhibit the growth of cancer cells by inducing apoptosis.

Mechanism of Action

The mechanism of action of 6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide is not fully understood. However, studies have shown that this compound can interact with various enzymes and proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects:
6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide has been shown to have biochemical and physiological effects. One study reported that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Another study showed that this compound can inhibit the activity of matrix metalloproteinases, which are involved in various physiological processes such as tissue remodeling and wound healing.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide in lab experiments is its potential as a fluorescent probe for the detection of reactive oxygen species. Another advantage is its ability to inhibit the growth of cancer cells. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its use in certain experiments.

Future Directions

There are several future directions for the use of 6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide in scientific research. One direction is to further explore its potential as a fluorescent probe for the detection of reactive oxygen species in cells. Another direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other enzymes and proteins.

Synthesis Methods

The synthesis of 6-Fluoro-N-(2-propan-2-yl-1,2,4-triazol-3-yl)pyridine-3-carboxamide has been reported in various studies. One study reported the synthesis of this compound using a one-pot reaction method involving the condensation of 6-fluoronicotinic acid with 2-(2-azidoethyl)-1H-1,2,4-triazole in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting intermediate was then treated with isopropylamine to obtain the final product.